Structural elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivatives
Structural elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivatives
An In-Depth Technical Guide to the Structural Elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol Derivatives
Executive Summary
The structural elucidation of novel organic compounds is a cornerstone of chemical and pharmaceutical research. Substituted cyclohexanols, particularly tertiary allylic alcohols like 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol and its derivatives, represent a class of molecules with significant synthetic potential and structural complexity. Their scaffolds are prevalent in natural products and pharmaceutically active compounds. However, their detailed characterization is challenging due to multiple stereocenters, the presence of a quaternary carbon, and potential for complex conformational equilibria. This guide provides a comprehensive, field-proven strategy for the unambiguous structural determination of these molecules, integrating a suite of modern spectroscopic techniques. It is designed for researchers and scientists who require not just data, but a coherent, self-validating workflow to confirm molecular identity with the highest degree of confidence.
Introduction: The Analytical Challenge
The molecule at the core of this guide, 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol, presents several distinct challenges for structural analysis:
-
Quaternary Center: The C1 carbon is a tertiary carbinol center, meaning it lacks a directly attached proton. This prevents direct one-bond correlation in many standard NMR experiments and requires multi-bond correlation techniques to probe its connectivity.[1]
-
Stereoisomerism: The cyclohexane ring contains two stereogenic centers at C3 and C5, leading to cis and trans diastereomers. The C1 carbon is also a stereocenter, further complicating the stereochemical landscape. The relative and absolute configuration of these centers profoundly impacts the molecule's three-dimensional shape and, consequently, its biological activity and spectroscopic signature.[2][3]
-
Conformational Dynamics: The substituted cyclohexane ring can exist in various chair conformations. The orientation (axial vs. equatorial) of the substituents dictates the spatial relationships between atoms, which is directly reflected in NMR coupling constants and through-space correlations.[4][5]
A robust elucidation strategy cannot rely on a single technique but must weave together complementary data from multiple spectroscopic methods to build a complete and validated structural picture.[6][7][8]
The Spectroscopic Toolkit: A Multi-Pronged Approach
The elucidation process begins with a survey of the molecule's fundamental properties using techniques that provide broad, functional-level information before proceeding to the atomic-level detail offered by NMR.
Infrared (IR) Spectroscopy: Functional Group Identification
IR spectroscopy serves as the initial rapid screen for key functional groups. For a 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivative, the spectrum is expected to show several characteristic absorptions.[9]
-
O-H Stretch: A strong, broad absorption in the 3600-3300 cm⁻¹ region is the hallmark of the alcohol hydroxyl group, with the broadening caused by intermolecular hydrogen bonding.[10][11]
-
C-H Stretches: Absorptions from sp³ C-H bonds (cyclohexane ring and methyl groups) will appear just below 3000 cm⁻¹, while the vinylic =C-H stretch of the allyl group will be observed just above 3000 cm⁻¹ (typically 3100-3020 cm⁻¹).[9]
-
C=C Stretch: A medium-intensity peak around 1650 cm⁻¹ indicates the presence of the alkene double bond in the allyl group.[9]
-
C-O Stretch: A strong band in the 1260-1000 cm⁻¹ region corresponds to the C-O single bond of the tertiary alcohol.[10][12]
These features collectively confirm the presence of both the alcohol and alkene functionalities, validating the basic structural class.
Mass Spectrometry (MS): Molecular Weight and Fragmentation
Mass spectrometry provides the molecular weight and offers structural clues through predictable fragmentation patterns. Under Electron Ionization (EI), tertiary alcohols are highly prone to fragmentation, often resulting in a weak or absent molecular ion (M⁺) peak.[13][14]
Two primary fragmentation pathways are characteristic of these structures:[15][16]
-
Dehydration (Loss of H₂O): A prominent peak at [M-18] is expected due to the facile elimination of a water molecule from the molecular ion.[17]
-
Alpha (α)-Cleavage: Cleavage of a C-C bond adjacent to the oxygen-bearing carbon is a dominant pathway, as it leads to a resonance-stabilized oxonium ion.[13][15] For this molecule, α-cleavage can result in the loss of the allyl radical (•CH₂CH=CH₂, 41 Da) or a fragment from the ring, with the loss of the largest alkyl substituent being most favorable.
Table 1: Expected Key Mass Spectrometry Fragments
| m/z Value | Identity | Fragmentation Pathway |
| M⁺ | Molecular Ion | - |
| [M-18] | [M-H₂O]⁺ | Dehydration |
| [M-41] | [M-C₃H₅]⁺ | α-Cleavage (Loss of allyl radical) |
| 57, 71, etc. | Alkyl fragments | Ring cleavage |
High-resolution mass spectrometry (HRMS) is essential to determine the exact molecular formula, which is a critical prerequisite for the subsequent detailed NMR analysis.[18]
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map
NMR spectroscopy provides the atomic-level connectivity and stereochemical information necessary to assemble the final structure.[19] A combination of 1D and 2D experiments is required for an unambiguous assignment.[8][18]
1D NMR: ¹H and ¹³C Spectra
-
¹H NMR: The proton spectrum provides the first detailed look at the electronic environment of the hydrogen atoms.
-
Allyl Group: This will present a characteristic pattern: a doublet of doublets for the terminal protons (~5.0-5.3 ppm), a multiplet for the internal proton (~5.7-6.0 ppm), and a doublet for the methylene protons adjacent to C1 (~2.2-2.5 ppm).
-
Cyclohexane Ring: The ring protons will appear as a complex series of overlapping multiplets in the upfield region (~1.0-2.0 ppm). The chemical shift and multiplicity of the protons at C3 and C5 will be influenced by the orientation of the methyl groups.
-
Methyl Groups: These will appear as doublets in the high-field region (~0.8-1.0 ppm), coupling to the protons at C3 and C5. The precise chemical shift can give clues to their cis/trans relationship.[20]
-
Hydroxyl Proton: The -OH proton signal is often a broad singlet with a variable chemical shift. Its identity can be confirmed by a D₂O exchange experiment, which causes the peak to disappear.[1]
-
-
¹³C NMR and DEPT: The ¹³C spectrum reveals the number of unique carbon environments, while Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) differentiate between CH, CH₂, and CH₃ groups.
-
Quaternary Carbon (C1): A key signal, typically in the 70-80 ppm range, which will be present in the broadband ¹³C spectrum but absent in all DEPT spectra.
-
Alkene Carbons: Two signals between 115-140 ppm.
-
Ring and Methyl Carbons: Multiple signals in the 15-50 ppm range. The chemical shifts of the ring carbons are highly sensitive to the stereochemistry of the substituents.[4][21]
-
2D NMR: Establishing Connectivity
Two-dimensional NMR experiments are non-negotiable for assembling the molecular skeleton and assigning all signals unambiguously.[22]
-
COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[23] It is used to trace the connectivity within the cyclohexane ring and along the allyl group. For instance, it will show a correlation between the methyl protons and the H3/H5 protons, confirming their attachment.
-
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon to which it is directly attached (one-bond C-H correlation).[23][24] It is invaluable for assigning the ¹³C signals based on the more easily interpreted ¹H spectrum. Methylene groups (CH₂) often appear with a distinct phase or color in edited HSQC spectra.[18]
-
HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for this class of molecules. It reveals correlations between protons and carbons over two or three bonds, making it the primary tool for connecting the molecular fragments across the non-protonated quaternary carbon.[23][24]
Key Expected HMBC Correlations:
-
From the allyl methylene protons to the quaternary C1 .
-
From the allyl methylene protons to the internal and terminal alkene carbons .
-
From the protons on C2 and C6 of the ring to the quaternary C1 .
-
From the methyl protons to C3, C5, and C4 of the ring.
These correlations bridge the isolated spin systems and definitively establish the complete carbon skeleton.
Integrated Workflow for Structural Elucidation
A systematic and self-validating workflow ensures accuracy and efficiency. The process is iterative, with each step building upon and confirming the last.[25]
Caption: A systematic workflow for structural elucidation.
Visualizing NMR Correlations
The power of 2D NMR lies in visualizing the atomic connections. The following diagrams illustrate the expected key correlations for a representative isomer.
Caption: Key ²J(C,H) and ³J(C,H) HMBC correlations.
Experimental Protocols
Adherence to standardized protocols is crucial for acquiring high-quality, reproducible data.
Sample Preparation
-
NMR Spectroscopy: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm). Filter the solution into a 5 mm NMR tube. [26]* Mass Spectrometry: Prepare a dilute solution (~1 mg/mL) in a volatile solvent (e.g., methanol, acetonitrile) for ESI-HRMS or use a direct insertion probe for EI-MS.
-
IR Spectroscopy: Analyze the neat compound as a thin film on a salt plate (NaCl or KBr) or as a KBr pellet.
Data Acquisition
-
Instrumentation: Specify the make, model, and field strength (for NMR) of all spectrometers used. [27]* ¹H NMR: Acquire with a 30° pulse angle and a relaxation delay of 1-2 seconds.
-
¹³C NMR: Acquire with proton decoupling. A 45° pulse angle and a 2-second relaxation delay are typical.
-
COSY: Use a gradient-selected (gCOSY) pulse sequence.
-
HSQC: Use a gradient-selected, sensitivity-enhanced pulse sequence.
-
HMBC: Optimize the long-range coupling delay for an average J-coupling of 8 Hz. This will typically highlight 2- and 3-bond correlations. [23]* HRMS: Calibrate the instrument immediately prior to analysis to ensure high mass accuracy (< 5 ppm).
Data Presentation and Validation
All quantitative data must be summarized in clear, structured tables to facilitate analysis and validation. The final proposed structure must be consistent with every piece of experimental evidence.
Table 2: Hypothetical NMR Data for cis-3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol
| Atom No. | δ ¹³C (ppm) | δ ¹H (ppm) | Multiplicity (J in Hz) | COSY Correlations | HMBC Correlations |
| 1 | 72.5 (C) | - | - | - | - |
| 2, 6 | 45.1 (CH₂) | 1.65 (ax), 1.50 (eq) | m | H3, H5 | C1, C3, C4, C5 |
| 3, 5 | 32.8 (CH) | 1.80 | m | H2, H4, H-Me | C1, C2, C4, C-Me |
| 4 | 43.5 (CH₂) | 1.10 (ax), 1.95 (eq) | m | H3, H5 | C2, C3, C5, C6 |
| 3-Me, 5-Me | 22.1 (CH₃) | 0.90 | d (6.5) | H3, H5 | C3, C4, C5 |
| 1' | 48.2 (CH₂) | 2.30 | d (7.0) | H2' | C1, C2', C3' |
| 2' | 134.5 (CH) | 5.85 | ddt (17.0, 10.0, 7.0) | H1', H3' | C1', C3' |
| 3' | 118.0 (CH₂) | 5.15 | d (17.0), d (10.0) | H2' | C1', C2' |
| OH | - | 1.55 | br s | - | C1, C2, C6 |
Note: Chemical shifts are illustrative and will vary with stereochemistry and solvent. [28] A self-validating system is achieved when the connections implied by COSY are confirmed by HMBC, and the carbon types determined by DEPT are consistent with the proton integrations and HSQC correlations. Any discrepancy indicates a potential error in either data interpretation or the proposed structure and must be re-evaluated. [25][27]
Conclusion
The structural elucidation of complex molecules like 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivatives is a process of systematic, logical deduction grounded in empirical data. By integrating the functional group information from IR, the molecular formula from HRMS, and the detailed connectivity and stereochemical map from a suite of 1D and 2D NMR experiments, an unambiguous and verifiable structure can be determined. The workflow presented here emphasizes a self-validating approach, where each piece of spectroscopic data corroborates the others, providing the highest level of confidence required for advanced chemical research and development.
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